5,5,5-Trifluoro-2-oxopentanoic acid
Overview
Description
5,5,5-Trifluoro-2-oxopentanoic acid is a chemical compound with the molecular formula C5H5F3O3 . It is also known by its other name, Pentanoic acid, 5,5,5-trifluoro-2-oxo .
Synthesis Analysis
The synthesis of 5,5,5-Trifluoro-2-oxopentanoic acid involves a reaction with D-glucose, D,L-alanine, and pyridoxal phosphate in a potassium phosphate buffer at pH 7.5 . The reaction is carried out at 30°C .Molecular Structure Analysis
The molecular structure of 5,5,5-Trifluoro-2-oxopentanoic acid consists of 5 carbon atoms, 5 hydrogen atoms, 3 fluorine atoms, and 3 oxygen atoms . The molecular weight of the compound is 170.09 .Chemical Reactions Analysis
In a chemical reaction, 5,5,5-Trifluoro-2-oxopentanoic acid can react with sodium hydroxide, D-glucose, and ammonium chloride in water . The reaction is facilitated by the R-transaminase enzyme .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,5,5-Trifluoro-2-oxopentanoic acid include a molecular weight of 170.09 . The compound has a boiling point, but the exact temperature is not specified .Scientific Research Applications
- Transaminase Reactions : Scientists use this acid as a substrate in enzymatic transaminase reactions. For instance, it reacts with alanine to form 5,5,5-trifluoronorvaline, a valuable intermediate in pharmaceutical synthesis .
Biochemical Assays and Enzyme Studies
Safety And Hazards
properties
IUPAC Name |
5,5,5-trifluoro-2-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5F3O3/c6-5(7,8)2-1-3(9)4(10)11/h1-2H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEYYZUYXOGLKSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)(F)F)C(=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00558399 |
Source
|
| Record name | 5,5,5-Trifluoro-2-oxopentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00558399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,5,5-Trifluoro-2-oxopentanoic acid | |
CAS RN |
118311-18-5 |
Source
|
| Record name | 5,5,5-Trifluoro-2-oxopentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00558399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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